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Compound of Interest

Compound Name: ERD-3111

Cat. No.: B12386981 Get Quote

ERD-3111 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of ERD-3111, a

potent and orally active PROTAC ERα degrader. Adherence to these guidelines is critical for

ensuring the compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for ERD-3111?

A1: The optimal storage conditions for ERD-3111 depend on whether it is in solid form or in

solution. For long-term stability, the powdered form should be stored at -20°C.[1][2]

Q2: How should I store ERD-3111 once it is dissolved in a solvent?

A2: Once dissolved, it is recommended to aliquot the solution and store it at -80°C to prevent

degradation from repeated freeze-thaw cycles.[3] Some suppliers suggest that storage at

-20°C for shorter periods (up to one month) is also acceptable, provided the solution is

protected from light and stored under a nitrogen atmosphere.[2][3]

Q3: What is the shelf life of ERD-3111?

A3: In its powdered form, ERD-3111 is stable for over three years when stored correctly at

-20°C.[2] In solvent, the stability is reduced. At -80°C, the solution is stable for up to 6 months,

while at -20°C, it should be used within one month.[3]
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Q4: What solvents are recommended for dissolving ERD-3111?

A4: DMSO is a commonly used solvent for creating stock solutions of ERD-3111.[3] For in vivo

studies, co-solvents such as PEG300, PEG400, Tween 80, and corn oil may be used in the

formulation.[1]

Q5: Is ERD-3111 sensitive to light?

A5: Yes, solutions of ERD-3111 should be protected from light to ensure stability.[3]

Troubleshooting Guide
Issue 1: I am observing reduced activity of ERD-3111 in my experiments.

Possible Cause 1: Improper Storage. Verify that the compound (both powder and solution)

has been stored at the recommended temperatures and protected from light.[1][2][3]

Repeated freeze-thaw cycles of stock solutions can lead to degradation and loss of activity.

[3]

Possible Cause 2: Solution Instability. Ensure that stock solutions are used within the

recommended timeframe (6 months at -80°C, 1 month at -20°C).[3]

Troubleshooting Steps:

Prepare fresh stock solutions from the powdered form.

Aliquot the new stock solution into single-use volumes to avoid freeze-thaw cycles.

Always use solutions within the recommended stability window.

Issue 2: My ERD-3111 solution appears cloudy or has precipitated.

Possible Cause 1: Low Solubility in Aqueous Buffers. ERD-3111 is a hydrophobic molecule.

Diluting a DMSO stock solution directly into aqueous media can cause it to precipitate.

Possible Cause 2: Solvent Evaporation. If the storage container is not sealed properly,

solvent evaporation can increase the concentration and lead to precipitation.
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Troubleshooting Steps:

When preparing working solutions in aqueous buffers, consider the use of a surfactant or

co-solvent to improve solubility.

Ensure that storage vials are sealed tightly.

If precipitation is observed, gentle warming and vortexing may help to redissolve the

compound. However, if it persists, it is best to prepare a fresh solution.

Quantitative Data Summary
Parameter Powdered Form In Solvent

Storage Temperature -20°C[1][2] -80°C or -20°C[3]

Shelf Life > 3 years[2]
6 months at -80°C; 1 month at

-20°C[3]

Protection from Light
Not specified, but good

practice
Required[3]

Inert Atmosphere
Not specified, but good

practice
Recommended (Nitrogen)[3]

Experimental Protocols
Protocol 1: Preparation of ERD-3111 Stock Solution

Allow the vial of powdered ERD-3111 to equilibrate to room temperature before opening to

prevent condensation.

Add the appropriate volume of DMSO to the vial to achieve the desired stock concentration

(e.g., 10 mM or 100 mg/mL).[3]

Vortex the solution until the compound is completely dissolved. Gentle warming or sonication

may be used if necessary.

Aliquot the stock solution into single-use, light-protected vials.
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Store the aliquots at -80°C for long-term use or -20°C for short-term use.[3]
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Caption: Mechanism of action for ERD-3111 as a PROTAC, leading to the degradation of ERα.
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Caption: Decision tree for the proper storage of ERD-3111 based on its form and intended use

duration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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